Cas no 20993-60-6 ( )

• Product Name: &nbsp
• CAS No: 20993-60-6
• MF: C₉H₁₁N
• MW: 133.190342187881
• CID: 910893
• PubChem ID: 265375
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-phenylaziridine
• 2-Phenyl-3-methylaziridin
• AC1L6DU9
• AC1Q1HOA
• AGN-PC-005JSK
• Aziridine, 2-methyl-3-phenyl-
• CTK5E4726
• Methyl-3-phenylaziridine, 2-
• NSC101290
• trans-2-Methyl-3-phenylaziridine
• trans-2-Phenyl-3-methyl-aziridin
• trans-2-Phenyl-3-methylaziridine
• NSC-524925
• NWAQGFVFBBSDAV-UHFFFAOYSA-N
• 20993-60-6
• SCHEMBL1071225
• UNII-VHJ2SLT9R3
• EN300-7638626
• DS-004244
• NSC-101290
• 7763-71-5
• AKOS006352506
• VHJ2SLT9R3
• DTXSID20295335
• 3-Methyl-2-phenylaziridine
• 2-Methyl-3-phenylaziridine #
• NSC524925
• 2-Methyl-3-phenyl-aziridine
•  

• Inchi： 1S/C9H11N/c1-7-9(10-7)8-5-3-2-4-6-8/h2-7,9-10H,1H3
• InChI Key： NWAQGFVFBBSDAV-UHFFFAOYSA-N
• SMILES： N1C(C)C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 133.08923
• Monoisotopic Mass: 133.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 21.9Ų

Experimental Properties

• PSA: 21.94
• LogP: 2.04820